Cas no 1083368-97-1 (2-(aminomethyl)-3H,4H,5H,6H,7H-cyclopentadpyrimidin-4-one)

• Product Name: 2-(aminomethyl)-3H,4H,5H,6H,7H-cyclopentadpyrimidin-4-one
• CAS No: 1083368-97-1
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 5697563
• PubChem ID: 136103112
• Update Time: 2023-11-24

2-(aminomethyl)-3H,4H,5H,6H,7H-cyclopentadpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• AKOS012621420
• SCHEMBL14638381
• 1083368-97-1
• 2-(AMINOMETHYL)-6,7-DIHYDRO-5H-CYCLOPENTA[D]PYRIMIDIN-4-OL
• BMGGFPBGJQPRPE-UHFFFAOYSA-N
• 2-(aminomethyl)-3H,4H,5H,6H,7H-cyclopenta[d]pyrimidin-4-one
• CS-0353722
• EN300-1461873
• 2-(aminomethyl)-6,7-dihydro-3H-cyclopenta[d]pyrimidin-4(5H)-one
• 4H-Cyclopentapyrimidin-4-one, 2-(aminomethyl)-3,5,6,7-tetrahydro-
• 2-(aminomethyl)-3H,4H,5H,6H,7H-cyclopentadpyrimidin-4-one

• Inchi： 1S/C8H11N3O/c9-4-7-10-6-3-1-2-5(6)8(12)11-7/h1-4,9H2,(H,10,11,12)
• InChI Key： BMGGFPBGJQPRPE-UHFFFAOYSA-N
• SMILES： O=C1C2=C(CCC2)N=C(CN)N1

Computed Properties

• Exact Mass: 165.090211983g/mol
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 320.8±44.0 °C(Predicted)
• pka: 6.72±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones